![molecular formula C11H15Cl2N3O2 B6182543 methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride CAS No. 2613385-07-0](/img/no-structure.png)
methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride
Overview
Description
Methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride, also known as MPTP, is an organic compound that is used in a variety of scientific research applications. It is a small molecule that is structurally similar to the neurotransmitter dopamine and is used to study the effects of dopamine on the body. MPTP is also known to have a variety of biochemical and physiological effects on the body, making it an important compound for researchers to study.
Scientific Research Applications
Methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride is used in a variety of scientific research applications. It is used to study the effects of dopamine on the body, as it is structurally similar to dopamine. It is also used to study the effects of Parkinson’s disease, as it is known to cause the death of dopamine-producing neurons. In addition, methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride is used to study the effects of neurotoxins, as it is known to cause the death of dopamine-producing neurons.
Mechanism of Action
Methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride is believed to act as an inhibitor of monoamine oxidase-B (MAO-B). MAO-B is an enzyme that breaks down the neurotransmitter dopamine, and methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride is thought to inhibit this enzyme, resulting in an increase in the amount of dopamine in the body. This increase in dopamine is believed to be responsible for the biochemical and physiological effects of methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride.
Biochemical and Physiological Effects
Methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride has a variety of biochemical and physiological effects on the body. It is known to cause the death of dopamine-producing neurons, resulting in an increase in the amount of dopamine in the body. This increase in dopamine is thought to be responsible for the biochemical and physiological effects of methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride, including increased motor activity, increased alertness, increased energy levels, and improved cognitive function.
Advantages and Limitations for Lab Experiments
Methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride has a number of advantages and limitations for lab experiments. One of the main advantages of using methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride is that it is relatively easy to synthesize and is widely available. It is also relatively stable and has a low toxicity, making it safe to use in laboratory experiments. However, one of the main limitations of methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride is that it is not very soluble in water, making it difficult to work with in aqueous solutions.
Future Directions
Methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride has a number of potential future directions. One potential future direction is to explore the use of methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride in the treatment of Parkinson’s disease. Another potential future direction is to explore the use of methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride in the treatment of other neurological disorders, such as Alzheimer’s disease and Huntington’s disease. In addition, methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride could be used to study the effects of other neurotransmitters, such as serotonin and norepinephrine, on the body. Finally, methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride could be used to study the effects of drugs on the body, such as the effects of antidepressants and antipsychotics.
Synthesis Methods
Methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride can be synthesized from a variety of starting materials. One method involves the reaction of p-toluenesulfonyl chloride with 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoic acid in the presence of triethylamine. This reaction results in the formation of methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate which can then be purified and crystallized to form the dihydrochloride salt.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate dihydrochloride involves the reaction of 1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid with methyl 2-bromo-3-aminopropanoate, followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid", "Methyl 2-bromo-3-aminopropanoate", "Hydrochloric acid" ], "Reaction": [ "Step 1: React 1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid with methyl 2-bromo-3-aminopropanoate in the presence of a base such as triethylamine to form methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate.", "Step 2: Add hydrochloric acid to the reaction mixture to form the dihydrochloride salt of methyl 2-amino-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propanoate." ] } | |
CAS RN |
2613385-07-0 |
Molecular Formula |
C11H15Cl2N3O2 |
Molecular Weight |
292.2 |
Purity |
95 |
Origin of Product |
United States |
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